Cas no 740078-36-8 ((1S)-2-amino-1-(3-bromophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol
• CAS No: 740078-36-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD24346705
• CID: 5227535
• PubChem ID: 25791201
• Update Time: 2025-06-09

(1S)-2-amino-1-(3-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(aminomethyl)-3-bromo-, (αS)-
• (S)-2-Amino-1-(3-bromophenyl)ethanol
• (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol

• MDL： MFCD24346705
• Inchi： 1S/C8H10BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： MKDZOLCWDXTLIF-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC=C(Br)C=1)(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol (CAS No. 740078-36-8)

(1S)-2-amino-1-(3-bromophenyl)ethan-1-ol (CAS No. 740078-36-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group and an amino alcohol functionality, which contribute to its potential biological activities and applications in drug development.

The synthesis of (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol typically involves several steps, including the formation of the chiral center and the introduction of the bromine atom. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development. One notable method involves the use of chiral catalysts, such as those based on BINAP or other ligands, which can achieve high enantioselectivity and yield.

In terms of its biological properties, (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits activity against various biological targets, including enzymes and receptors. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. These findings suggest that (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol could be a valuable starting point for the design of novel drugs targeting diseases such as cancer and neurodegenerative disorders.

The pharmacological profile of (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol has also been explored in preclinical studies. In vitro assays have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, which are crucial for addressing conditions characterized by chronic inflammation and oxidative stress. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating that (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol may have therapeutic potential in treating inflammatory diseases such as arthritis and multiple sclerosis.

From a chemical perspective, the structural versatility of (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol allows for easy modification through various functional group manipulations. This flexibility is particularly advantageous in medicinal chemistry, where small changes in molecular structure can lead to significant improvements in drug efficacy and safety. For example, substituting the bromine atom with other halogens or functional groups can alter the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The physicochemical properties of (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol

In the context of clinical development, (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol is currently undergoing preclinical evaluation to assess its safety and efficacy in various disease models. Preclinical trials are essential for gathering data on the compound's pharmacological profile and identifying any potential toxicities before advancing to human clinical trials. The results from these studies will provide valuable insights into the feasibility of developing (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol into a viable therapeutic agent.

Beyond its direct applications in drug development, (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol serves as an important intermediate in the synthesis of other biologically active compounds. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of structurally related compounds can be rapidly generated and screened for their pharmacological properties.

In conclusion, (1S)-2-amino-1-(3-bromophenyl)ethan-1-ol (CAS No. 740078-36-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and chemical versatility, make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.